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Compound of Interest

Compound Name: 4-ethyl-1H-indazol-5-ol

Cat. No.: B8509395

Get Quote

4-Ethyl-1H-indazol-5-ol (CAS: 478840-15-2) is a specialized heterocyclic intermediate

primarily utilized in the discovery and synthesis of kinase inhibitors, specifically targeting Rho-

associated protein kinase (ROCK) pathways. Its structural core—a 5-hydroxyindazole scaffold

substituted with an ethyl group at the 4-position—provides a critical pharmacophore for

hydrogen bonding within the ATP-binding pocket of target enzymes.

Due to its specific substitution pattern, this compound exhibits distinct physicochemical

properties compared to the parent 5-hydroxyindazole, including increased lipophilicity and

altered solubility profiles. This guide synthesizes safety data based on direct chemical analysis

and high-fidelity Structure-Activity Relationship (SAR) modeling with its closest analog, 1H-

indazol-5-ol.
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Parameter Data

Chemical Name 4-Ethyl-1H-indazol-5-ol

CAS Number 478840-15-2

Molecular Formula C₉H₁₀N₂O

Molecular Weight 162.19 g/mol

Appearance
Off-white to pale yellow solid (crystalline

powder)

Solubility
Soluble in DMSO (>20 mg/mL), Methanol; Low

solubility in Water

pKa (Predicted) ~9.5 (Phenolic OH), ~1.5 (Indazole N)

LogP (Predicted) 2.1 – 2.4

Hazard Identification (GHS Classification)
Note: In the absence of a specific REACH registration for this isomer, the classification below is

derived from the validated profile of the parent scaffold (1H-Indazol-5-ol) and standard

protocols for substituted phenols.

Signal Word:WARNING

Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) Category 4 Harmful if swallowed. H302

Skin

Corrosion/Irritation
Category 2 Causes skin irritation. H315

Serious Eye

Damage/Irritation
Category 2A

Causes serious eye

irritation.
H319

STOT - Single

Exposure
Category 3

May cause respiratory

irritation.
H335
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove

contact lenses if present and easy to do. Continue rinsing.

Safety Decision Logic & Handling Protocol
The following decision logic outlines the operational workflow for handling 4-ethyl-1H-indazol-
5-ol in a research setting.
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Task Assessment: 4-Ethyl-1H-indazol-5-ol

Check Physical State
(Powder/Solid)

Quantity > 500mg?

PPE Level 1:
Nitrile Gloves, Lab Coat,

Safety Glasses

No

PPE Level 2:
Double Gloves, Respirator (N95),

Fume Hood Required

Yes

Weighing Procedure:
Anti-static gun recommended

Use analytical balance in hood

Solubilization:
Dissolve in DMSO/MeOH

Avoid vigorous vortexing (aerosol risk)

Disposal:
Solid Toxic Waste Stream

(Do not drain)

Click to download full resolution via product page
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Figure 1: Operational safety decision tree for handling 4-ethyl-1H-indazol-5-ol in laboratory

environments.

Detailed Emergency Response Protocols
First Aid Measures

Eye Contact: Immediately flush with active running water for at least 15 minutes. The

phenolic hydroxyl group can be acidic and irritating. Do not rub eyes. Seek medical attention

if redness persists.

Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated

clothing.[1] Phenolic compounds can absorb through skin; monitor for systemic signs

(dizziness, nausea).

Ingestion: Rinse mouth with water. Do not induce vomiting unless directed by medical

personnel. Call a POISON CENTER immediately (H302).

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Firefighting Measures
Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Hazardous Combustion Products: Emits toxic fumes under fire conditions, specifically

Carbon oxides (CO, CO₂) and Nitrogen oxides (NOx).

Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release (Spill) Workflow

Spill Detected Evacuate Immediate Area Don PPE:
Gloves, Goggles, Dust Mask

Containment:
Cover with damp paper towel

(Prevent dust)

Cleanup:
Sweep/Scoop into hazardous waste bag

Decontamination:
Wipe surface with 10% Bleach

then Water

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol for solid indazole intermediates.
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Storage & Stability
Storage Conditions: Keep container tightly closed in a dry and well-ventilated place.

Temperature:2-8°C (Refrigerated) is recommended to prevent thermal degradation.

Atmosphere: Store under Inert Gas (Argon or Nitrogen). The phenolic moiety is

susceptible to oxidation upon prolonged exposure to air, which may turn the compound

pink or brown.

Incompatible Materials: Strong oxidizing agents, Acid chlorides, Acid anhydrides.

Experimental Protocol: Solubilization for Bioassays
Context: Researchers often struggle with the solubility of substituted indazoles in aqueous

buffers. The following protocol ensures consistent stock preparation.

Vehicle Selection: Use DMSO (Dimethyl Sulfoxide) as the primary solvent.

Stock Preparation (10 mM):

Weigh 1.62 mg of 4-ethyl-1H-indazol-5-ol.

Add 1.0 mL of anhydrous DMSO.

Vortex gently for 30 seconds. If particulates remain, sonicate at 40°C for 5 minutes.

Aqueous Dilution:

Dilute the DMSO stock into the assay buffer (e.g., PBS) immediately prior to use.

Critical: Do not exceed 5% DMSO concentration in the final assay to avoid solvent toxicity,

unless the assay is validated for higher limits.

Observation: If precipitation occurs upon adding water, reduce the stock concentration or

use a co-solvent like PEG400.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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